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Introduction

Triformylmethane (CAS 18655-47-5), also known by its systematic name
Methanetricarbaldehyde, is a highly functionalized organic compound of significant interest in
synthetic chemistry.[1][2] Its unique structure, featuring three formyl groups attached to a
central carbon atom, makes it a versatile C4 building block for the synthesis of a wide array of
complex molecules, including pharmaceuticals and agrochemicals.[1] This technical guide
provides a comprehensive overview of the physical and chemical properties of
Triformylmethane, along with standardized experimental protocols for their determination and a
workflow for its synthesis.

Chemical Identity and Structure
e CAS Number: 18655-47-5
o |[UPAC Name: Methanetricarbaldehyde

e Synonyms: 2-Formyl-malonaldehyde, Triformylmethane, 3-Formylmalondialdehyde,
Methanetricarboxaldehyde[1][3]

e Molecular Formula: CaHaOs[1][3]

e Molecular Weight: 100.07 g/mol [3][4]
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« SMILES: C(=0)C(C=0)C=0[1]
« InChl Key: WRWNFZAKUHZONV-UHFFFAOYSA-N

Physical Properties

Triformylmethane is typically a colorless to pale yellow crystalline solid at room temperature
with a distinct aldehyde odor.[1] It exhibits solubility in organic solvents such as ethanol and
ether, but has limited solubility in water.[1]

Table 1: Summary of Physical Properties

Property Value Reference(s)
Melting Point 102.5-103.5 °C (sublimes) [315]

Boiling Point 131 °C [3114]

Density 1.151 g/cm3 [3114]

Flash Point 32°C [31[4]

Vapor Pressure 9.62 mmHg at 25°C [3]

Refractive Index 1.4 [3]

pKa (Predicted) 1.54 + 0.59 [3]

Chemical Properties and Reactivity

The reactivity of Triformylmethane is dominated by the three electrophilic formyl groups. This
trifunctionality allows it to participate in a variety of chemical reactions, including condensations
and polymerizations, making it a valuable intermediate in organic synthesis.[1] It serves as a
precursor in the production of various organic compounds. Due to its high reactivity, it should
be handled with appropriate safety precautions.[1]

Experimental Protocols
Synthesis of Triformylmethane
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An efficient two-step procedure for the preparation of Triformylmethane involves the reaction of
bromoacetic acid and dimethylformamide.[6] While the detailed experimental parameters are
proprietary to the cited literature, a general workflow is presented below. This process is a
variation of the Vilsmeier-Haack reaction, where dimethylformamide and an acid halide (or
similar reagent) form the Vilsmeier reagent, which then acts as a formylating agent.

© 2025 BenchChem. All rights reserved. 3/6 Tech Support


https://www.lookchem.com/404.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b094803?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Foundational & Exploratory

Check Availability & Pricing

Synthesis Workflow for Triformylmethane

Gromoacetic AcicD (Dimethylformamide (DMFD

Geaction Mixture)

|
Rea{:tion
I

Vilsmeier Reagent Formation
(Intermediate Step)

Purification
(e.g., Sublimation)

Triformylmethane
(CAS 18655-47-5)

© 2025 BenchChem. All rights reserved. 4/6 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b094803?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“BH@ Foundational & Exploratory

Check Availability & Pricing

Application Workflow of Triformylmethane
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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